N-(2-phenoxyphenyl)-4-(propane-2-sulfonyl)benzamide
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Overview
Description
N-(2-phenoxyphenyl)-4-(propane-2-sulfonyl)benzamide (NPPPSB) is a chemical compound that has been used in laboratory experiments for various purposes, including as an inhibitor of enzymes, a preservative, and a surfactant. NPPPSB is a relatively new compound, and its potential applications are still being explored.
Scientific Research Applications
N-(2-phenoxyphenyl)-4-(propane-2-sulfonyl)benzamide has been used in various scientific research applications, including as an inhibitor of enzymes, a preservative, and a surfactant. This compound has been used as an inhibitor of enzymes such as carbonic anhydrase, which is involved in the regulation of pH in the body. This compound has also been used as a preservative to extend the shelf life of food products, as well as a surfactant to reduce the surface tension of water.
Mechanism of Action
N-(2-phenoxyphenyl)-4-(propane-2-sulfonyl)benzamide is believed to act as an inhibitor of enzymes by binding to the active site of the enzyme and preventing it from catalyzing its reaction. This binding is believed to be reversible, meaning that the enzyme can be reactivated once the this compound is removed.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, but it is believed that this compound may have a number of beneficial effects. In particular, this compound has been shown to inhibit the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. Inhibition of this enzyme may have a number of beneficial effects, including reducing inflammation and improving blood flow.
Advantages and Limitations for Lab Experiments
N-(2-phenoxyphenyl)-4-(propane-2-sulfonyl)benzamide has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is relatively easy to synthesize. In addition, this compound has been shown to be an effective inhibitor of enzymes, a preservative, and a surfactant. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is not very soluble in water, so it may not be suitable for use in aqueous solutions.
Future Directions
N-(2-phenoxyphenyl)-4-(propane-2-sulfonyl)benzamide has potential applications in a variety of fields, including medicine, food science, and environmental science. In medicine, this compound may be used to develop new drugs or treatments for conditions such as inflammation and blood flow disorders. In food science, this compound may be used as a preservative to extend the shelf life of food products. In environmental science, this compound may be used as a surfactant to reduce the surface tension of water. In addition, further research is needed to better understand the biochemical and physiological effects of this compound.
Synthesis Methods
N-(2-phenoxyphenyl)-4-(propane-2-sulfonyl)benzamide is synthesized by a two-step process. The first step involves the reaction of 4-hydroxybenzamide with 2-phenoxybenzoyl chloride in the presence of a base, such as potassium carbonate. This reaction produces N-(2-phenoxybenzoyl)-4-hydroxybenzamide. The second step involves the reaction of N-(2-phenoxybenzoyl)-4-hydroxybenzamide with propane-2-sulfonyl chloride in the presence of a base, such as potassium carbonate. This reaction produces this compound.
properties
IUPAC Name |
N-(2-phenoxyphenyl)-4-propan-2-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO4S/c1-16(2)28(25,26)19-14-12-17(13-15-19)22(24)23-20-10-6-7-11-21(20)27-18-8-4-3-5-9-18/h3-16H,1-2H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNJRBXFVQHALFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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